Cas no 1807032-20-7 (3-Cyano-5-ethyl-2-formylphenylacetic acid)

• Product Name: 3-Cyano-5-ethyl-2-formylphenylacetic acid
• CAS No: 1807032-20-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5009565
• Update Time: 2025-10-19

3-Cyano-5-ethyl-2-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-2-formylphenylacetic acid

• Inchi： 1S/C12H11NO3/c1-2-8-3-9(5-12(15)16)11(7-14)10(4-8)6-13/h3-4,7H,2,5H2,1H3,(H,15,16)
• InChI Key： YYKLOWYAKFXVQH-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C=O)C(C#N)=CC(CC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-5-ethyl-2-formylphenylacetic acid

Recent Advances in the Study of 3-Cyano-5-ethyl-2-formylphenylacetic acid (CAS: 1807032-20-7)

The compound 3-Cyano-5-ethyl-2-formylphenylacetic acid (CAS: 1807032-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyano and formyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key advancements in the study of this compound is its role as a precursor in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that 3-Cyano-5-ethyl-2-formylphenylacetic acid can undergo cyclization reactions to form pyridine and pyrimidine derivatives, which are known for their broad-spectrum biological activities. These derivatives have been evaluated for their efficacy in inhibiting specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).

In addition to its synthetic utility, recent in vitro studies have highlighted the compound's direct biological effects. For instance, 3-Cyano-5-ethyl-2-formylphenylacetic acid has been shown to exhibit moderate inhibitory activity against certain cancer cell lines, including breast and colon cancer cells. Mechanistic studies suggest that this activity may be linked to the compound's ability to interfere with cell cycle progression and induce apoptosis. These findings have spurred further investigations into its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's pharmacokinetic properties. Preliminary studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. While the results indicate moderate bioavailability, researchers are actively working on structural modifications to enhance its metabolic stability and tissue penetration. Such efforts are crucial for translating the compound's in vitro activity into clinically viable therapeutics.

Despite these promising developments, challenges remain. The compound's solubility and stability under physiological conditions need further optimization. Additionally, comprehensive toxicity studies are required to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the development of 3-Cyano-5-ethyl-2-formylphenylacetic acid-based therapeutics.

In conclusion, 3-Cyano-5-ethyl-2-formylphenylacetic acid (CAS: 1807032-20-7) represents a versatile and promising scaffold in medicinal chemistry. Its dual role as a synthetic precursor and a biologically active molecule underscores its potential in drug discovery. Ongoing research aims to unlock its full therapeutic potential, paving the way for novel treatments in inflammation and oncology.